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Compound of Interest

Compound Name: Tri(Amino-PEG5-amide)-amine

Cat. No.: B611472 Get Quote

Essential Safety and Handling Guide for
Tri(Amino-PEG5-amide)-amine
This guide provides crucial safety protocols, operational procedures, and disposal plans for

researchers, scientists, and drug development professionals handling Tri(Amino-PEG5-
amide)-amine. The following information is compiled to ensure the safe and effective use of

this compound in a laboratory setting.

Chemical and Physical Properties
Tri(Amino-PEG5-amide)-amine is a polyethylene glycol (PEG) derivative containing three

primary amino groups.[1] These amino groups are reactive with carboxylic acids, activated

NHS esters, and carbonyl compounds such as ketones and aldehydes.[1][2] Its PEGylated

structure enhances water solubility.[2][3]
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Property Value Source

Molecular Formula C45H93N7O18 [1][2][3][4][5]

Molecular Weight ~1020.27 g/mol [1][2][3][4][5]

CAS Number 2055013-52-8 [2][3][4][5]

Appearance Not specified (likely a solid)

Solubility Soluble in Water, DMSO, DMF [2]

Storage
Store at -20°C or 2-8°C,

sealed and dry
[2][3]

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for Tri(Amino-PEG5-amide)-amine is not readily

available, a hazard assessment based on its amine functionalities and PEG backbone

necessitates cautious handling to prevent potential skin and eye irritation.[6] Amines as a class

of compounds can be corrosive and toxic.[7]
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PPE Category Item Specification Rationale

Eye & Face Protection
Safety Goggles or

Face Shield

Must comply with

OSHA 29 CFR

1910.133 or European

Standard EN166.[8]

Protects against

potential splashes and

airborne particles.

Skin Protection Nitrile Gloves

Chemical-resistant,

disposable. Inspect

before use and

change immediately if

contaminated.[6][9]

Amines can cause

skin irritation. Nitrile

gloves offer good

protection.

Laboratory Coat Standard, full-sleeved.
Prevents skin contact

with the chemical.[6]

Respiratory Protection Chemical Fume Hood

All handling of the

solid compound or

solutions should be

conducted in a

certified chemical

fume hood.[8]

Minimizes inhalation

of any potential dust

or aerosols.

NIOSH-approved

Respirator

Use a NIOSH-

approved respirator

with an appropriate

cartridge if a fume

hood is unavailable or

if handling large

quantities that may

generate dust.[8][9]

Provides protection

from nuisance levels

of dusts.[9]

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational protocol is essential to minimize exposure and ensure a safe

working environment.

Preparation and Engineering Controls:
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Ventilation: All work with Tri(Amino-PEG5-amide)-amine must be performed in a well-

ventilated area, preferably within a certified chemical fume hood.[8]

Safety Equipment: Ensure that an eyewash station and a safety shower are readily

accessible.[8]

Spill Kit: Have a chemical spill kit appropriate for amines available in the immediate

vicinity.

Handling Procedure:

Donning PPE: Before handling the compound, put on all required PPE as detailed in the

table above.

Weighing: If weighing the solid compound, do so in a fume hood or a ventilated balance

enclosure to avoid generating airborne dust. Further processing of solid materials may

result in the formation of combustible dusts.[9]

Dispensing: Carefully dispense the required amount, avoiding splashes and the

generation of aerosols.

Reactions and Manipulations: Keep all containers tightly closed when not in use. Avoid

contact with strong oxidizing agents.[8]

Decontamination and Doffing PPE:

Glove Removal: Remove gloves using the proper technique to avoid skin contact with the

outer contaminated surface.[9]

Lab Coat Removal: Remove the lab coat before leaving the laboratory to prevent the

spread of contamination.

Hand Washing: Wash hands thoroughly with soap and water after handling the compound.

[9]

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is critical.
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Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing.[7] Seek medical attention if irritation persists.

[10]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[8] Seek immediate medical attention.

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Seek medical attention.[8]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

[9] Seek immediate medical attention.[8]

Spill: For small spills, absorb with an inert material and place in a suitable container for

disposal. For large spills, dike the area and collect the material for disposal. Avoid dust

formation.[9]

Disposal Plan
All waste containing Tri(Amino-PEG5-amide)-amine must be treated as hazardous waste.

Waste Collection: Collect all waste, including empty containers, contaminated PPE, and spill

cleanup materials, in a clearly labeled, sealed, and chemically compatible container.[7]

Disposal: Dispose of the chemical waste in accordance with all applicable federal, state, and

local environmental regulations. Contact a licensed professional waste disposal service to

dispose of this material.

Experimental Workflow
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Caption: Logical workflow for the safe handling of Tri(Amino-PEG5-amide)-amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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